![molecular formula C18H32O5 B1253326 (3E,5R,7R,18S)-5,6,7-trihydroxy-18-methyl-1-oxacyclooctadec-3-en-2-one](/img/structure/B1253326.png)
(3E,5R,7R,18S)-5,6,7-trihydroxy-18-methyl-1-oxacyclooctadec-3-en-2-one
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Overview
Description
(3E,5R,7R,18S)-5,6,7-trihydroxy-18-methyl-1-oxacyclooctadec-3-en-2-one is a natural product found in Lecanora with data available.
Scientific Research Applications
Molecular Conformation and Interaction
- The molecule demonstrates interesting conformational characteristics. For instance, an 18-crown-6 molecule, which includes a similar structural motif, has been found to have a regular conformation with approximate D3d symmetry, highlighting the potential complexity and symmetry in molecular structures like (3E,5R,7R,18S)-5,6,7-trihydroxy-18-methyl-1-oxacyclooctadec-3-en-2-one (Chěnevert, Gagnon, & Bélanger-Gariépy, 1993).
Stereochemistry in Synthesis
- Research on similar compounds demonstrates the importance of stereochemistry in organic synthesis. For example, the synthesis of complex molecules like (-)-kanshone A, which involves controlling stereochemistry, can provide insights into the synthesis of other complex molecules including those with a structure similar to this compound (Kato, Watanabe, & Awen, 1993).
Synthetic Applications
- The compound’s structural features are relevant for the synthesis of polyhydroxyindolizidines, showcasing its potential use in creating complex organic structures (Izquierdo et al., 1999).
- It could be used in understanding the absolute configuration of complex molecules, as similar studies have been conducted on compounds like (+)-7-epiclusianone (Christian et al., 2012).
Material Science and Chemistry
- Its molecular structure may have applications in material science, as seen in studies of compounds like (20S)-Dammar-24-ene-3β,20-diol, which analyze the conformation of cyclohexane rings, a feature potentially relevant to this compound (Safariari et al., 2012).
Biological and Pheromonal Studies
- Research on similar compounds has been conducted in biological contexts, such as the study of pheromones in moths. The molecular structure and stereochemistry of these compounds can provide insights into the biological activities and applications of this compound (Schulz et al., 1990).
Properties
Molecular Formula |
C18H32O5 |
---|---|
Molecular Weight |
328.4 g/mol |
IUPAC Name |
(3E,5R,7R,18S)-5,6,7-trihydroxy-18-methyl-1-oxacyclooctadec-3-en-2-one |
InChI |
InChI=1S/C18H32O5/c1-14-10-8-6-4-2-3-5-7-9-11-15(19)18(22)16(20)12-13-17(21)23-14/h12-16,18-20,22H,2-11H2,1H3/b13-12+/t14-,15+,16+,18?/m0/s1 |
InChI Key |
KECCBFYFEOTIBV-OSMSTNRISA-N |
Isomeric SMILES |
C[C@H]1CCCCCCCCCC[C@H](C([C@@H](/C=C/C(=O)O1)O)O)O |
Canonical SMILES |
CC1CCCCCCCCCCC(C(C(C=CC(=O)O1)O)O)O |
Synonyms |
aspicilin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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